Cas no 934476-98-9 (2-(3-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid
• CAS No: 934476-98-9
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 835582
• PubChem ID: 71650878
• Update Time: 2025-06-09

2-(3-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(tert-butoxycarbonylamino)phenyl)acrylic acid
• 2-[3-(tert-butoxycarbonylamino)phenyl]prop-2-enoic acid
• 2-(3-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}phenyl)prop-2-enoic acid
• 934476-98-9
• EN300-1877210

• Inchi： 1S/C14H17NO4/c1-9(12(16)17)10-6-5-7-11(8-10)15-13(18)19-14(2,3)4/h5-8H,1H2,2-4H3,(H,15,18)(H,16,17)
• InChI Key： MRXZJIOQVORKBJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(=C)C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid

2-(3-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid: A Comprehensive Overview

2-(3-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid, also known by its CAS number 934476-98-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl group with a substituted propenoic acid moiety. The presence of the tert-butoxy carbonyl amino group adds complexity to its structure, making it a valuable subject for both synthetic and analytical studies.

The synthesis of 2-(3-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid involves a series of well-defined chemical reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, this compound has shown promise in various areas. One of the most notable applications is in drug discovery, where it serves as a potential lead compound for developing new therapeutic agents. Its structure suggests potential bioactivity, particularly in modulating cellular signaling pathways. Recent studies have explored its effects on kinases and other enzymes, highlighting its potential as a modulator in diseases such as cancer and inflammatory disorders.

The structural properties of 2-(3-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid make it an excellent candidate for further functionalization. Researchers have investigated its reactivity under different conditions, revealing its versatility in forming various derivatives. For example, the introduction of additional functional groups has been shown to enhance its solubility and bioavailability, which are critical factors in drug development.

From an analytical standpoint, the characterization of this compound has been thoroughly studied using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR) have provided detailed insights into its molecular structure and purity. These analyses are essential for ensuring the reliability of experimental results and for facilitating further research into its properties.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}phenyl)prop-2-enoic acid is a compound with a rich structural complexity and diverse applications. Its synthesis, characterization, and potential uses continue to be explored by researchers worldwide. As new findings emerge, this compound is expected to play an increasingly important role in advancing our understanding of organic chemistry and its applications in medicine.